Cas no 93892-04-7 (Cyclohexanol,2-methyl-5-(1-methylethenyl)-, 1-formate, (1R,2R,5R)-rel-)

• Product name: Cyclohexanol,2-methyl-5-(1-methylethenyl)-, 1-formate, (1R,2R,5R)-rel-
• CAS No: 93892-04-7
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 806739
• PubChem ID: 44147106

Cyclohexanol,2-methyl-5-(1-methylethenyl)-, 1-formate, (1R,2R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-methyl-5-(1-methylethenyl)-, 1-formate, (1R,2R,5R)-rel-
• (1alpha,2beta,5alpha)-2-methyl-5-(1-methylvinyl)cyclohexyl formate
• [(1S,2S,5S)-2-methyl-5-prop-1-en-2-ylcyclohexyl] formate
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, formate, (1alpha,2beta,5alpha)-
• Dihydro carvyl formate
• EINECS 299-484-6
• 93892-04-7
• NS00062986

• Inchi： InChI=1S/C11H18O2/c1-8(2)10-5-4-9(3)11(6-10)13-7-12/h7,9-11H,1,4-6H2,2-3H3/t9-,10-,11-/m0/s1
• InChI Key： ZCRWAIVGYMUKPX-DCAQKATOSA-N
• SMILES： CC1CCC(CC1OC=O)C(=C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų